Cas no 60985-04-8 (3-(1,1,2-trifluoroethoxy)aniline)

• Product name: 3-(1,1,2-trifluoroethoxy)aniline
• CAS No: 60985-04-8
• MF: C₈H₈NOF₃
• MW: 191.15
• MDL: MFCD20699747
• CID: 4064590
• PubChem ID: 69728349

3-(1,1,2-trifluoroethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-(1,1,2-trifluoroethoxy)-
• 3-(1,1,2-trifluoroethoxy)aniline
• IETKQLZPIVQCLU-UHFFFAOYSA-N
• EN300-2936879
• SCHEMBL6272101
• 60985-04-8

• MDL： MFCD20699747
• Inchi： InChI=1S/C8H8F3NO/c9-5-8(10,11)13-7-3-1-2-6(12)4-7/h1-4H,5,12H2
• InChI Key： IETKQLZPIVQCLU-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 191.05579836Da
• Monoisotopic Mass: 191.05579836Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-(1,1,2-trifluoroethoxy)aniline

Benzenamine, 3-(1,1,2-trifluoroethoxy): A Comprehensive Overview

The compound Benzenamine, 3-(1,1,2-trifluoroethoxy), also known by its CAS number 60985-04-8, is a specialized organic chemical that has garnered significant attention in various scientific and industrial applications. This compound belongs to the class of aromatic amines and features a trifluoroethoxy substituent at the meta position of the benzene ring. The trifluoroethoxy group introduces unique electronic and steric properties to the molecule, making it highly versatile for diverse applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of Benzenamine, 3-(1,1,2-trifluoroethoxy) through various methodologies. One prominent approach involves the nucleophilic aromatic substitution reaction, where the trifluoroethoxy group is introduced onto the benzene ring under specific conditions. This method has been optimized to achieve high yields and selectivity, ensuring the compound's scalability for industrial production.

The electronic properties of Benzenamine, 3-(1,1,2-trifluoroethoxy) make it an attractive candidate in pharmaceutical research. The trifluoroethoxy group is known to enhance lipophilicity and improve drug-like properties such as bioavailability and metabolic stability. Recent studies have explored its potential as an intermediate in the synthesis of novel drug candidates targeting various therapeutic areas, including oncology and neurodegenerative diseases.

In addition to pharmaceutical applications, Benzenamine, 3-(1,1,2-trifluoroethoxy) has found utility in agrochemicals. Its ability to act as a precursor for herbicides and insecticides has been highlighted in recent agricultural research. The compound's stability under environmental conditions and its compatibility with various chemical transformations make it a valuable building block in agrochemical development.

The synthesis of Benzenamine, 3-(1,1,2-trifluoroethoxy) also opens avenues for material science applications. Its unique electronic configuration allows it to serve as a precursor for advanced materials such as conductive polymers and organic semiconductors. Recent breakthroughs in this field have demonstrated its potential in enhancing the performance of organic electronics.

From an environmental perspective, understanding the fate and transport of Benzenamine, 3-(1,1,2-trifluoroethoxy) is crucial for assessing its ecological impact. Studies have shown that the compound exhibits moderate biodegradability under aerobic conditions; however, further research is needed to evaluate its long-term effects on aquatic ecosystems.

In conclusion, Benzenamine, 3-(1, 1, 2-trifluoroethoxy) stands out as a multifaceted compound with promising applications across various industries. Its unique chemical properties and versatility make it a valuable asset in modern chemistry. As research continues to uncover new potential uses for this compound, Benzenamine, 3-(1, 1, 2-trifluoroethoxy) will undoubtedly play a pivotal role in shaping future innovations in science and technology.